Validating potential energy surfaces for classical trajectory calculations
RSC Advances Pub Date: 2015-07-10 DOI: 10.1039/C5RA06732D
Abstract
Two possible methods for probing flaws in empirical potential energy surfaces are examined, using a simple unimolecular isomerisation as an example. One is a heuristic estimate of the degree of chaos in a vibrating molecule; the other is the energy distribution profiles at the instant of reaction. It is found that deliberate increases in the degree of computational chaos do not alter the ensemble average of intrinsic vibrational chaos in these trajectories.
![Graphical abstract: Validating potential energy surfaces for classical trajectory calculations](http://scimg.chem960.com/usr/1/C5RA06732D.jpg)
![Validating potential energy surfaces for classical trajectory calculations](https://scimg.chem960.com/usr/1/C5RA06732D.jpg)
Recommended Literature
- [1] Biocatalytic approaches towards the stereoselective synthesis of vicinal amino alcohols
- [2] Back cover
- [3] “Ship-in-a-bottle”, a new synthesis strategy for preparing novel hybrid host–guest nanocomposites for highly selective membrane gas separation
- [4] Stretchable supercapacitor based on a cellular structure†
- [5] Cp*Co(iii)-catalyzed C–H amination/annulation cascade of sulfoxonium ylides with anthranils for the synthesis of indoloindolones†
- [6] Contents list
- [7] Some morphological and other variations in a strain of Bact. lactis aerogenes accompanying its adaptation to change of medium
- [8] Efficient recyclable catalytic system for deoxygenation of sulfoxides: catalysis of ionic liquid-molybdenum complexes in ionic liquid solution
- [9] Biradical o-iminobenzosemiquinonato(1−) complexes of nickel(ii): catalytic activity in three-component coupling of aldehydes, amines and alkynes†
- [10] Systematic dimensional reduction of the layered β-FeSe structure by solvothermal synthesis†
![RSC Advances](https://scimg.chem960.com/usr/1/RA012008.jpg)
Journal Nameļ¼RSC Advances
Research Products
-
CAS no.: 119670-11-0
-
CAS no.: 123983-05-1